Cas no 221010-68-0 (9,9-Dimethyl-9H-fluorene-2,7-diol)

9,9-Dimethyl-9H-fluorene-2,7-diol is a fluorene-based diol compound characterized by its rigid, planar aromatic structure and two hydroxyl functional groups at the 2,7-positions. The 9,9-dimethyl substitution enhances steric stability, reducing molecular flexibility and improving thermal and oxidative resistance. This compound serves as a valuable intermediate in the synthesis of high-performance polymers, such as polycarbonates and polyesters, where its structural rigidity contributes to enhanced mechanical strength and thermal stability. Additionally, its symmetrical diol functionality enables efficient polymerization reactions, making it useful in advanced material applications, including optoelectronic devices and coatings. The compound’s purity and consistent performance make it suitable for research and industrial-scale processes.

9,9-Dimethyl-9H-fluorene-2,7-diol structure

221010-68-0 structure

Product name:9,9-Dimethyl-9H-fluorene-2,7-diol

CAS No:221010-68-0

MF:C₁₅H₁₄O₂

MW:226.270464420319

MDL:MFCD09878813

CID:244108

PubChem ID:27282119

9,9-Dimethyl-9H-fluorene-2,7-diol Chemical and Physical Properties

Names and Identifiers

- 9,9-Dimethyl-9H-fluorene-2,7-diol
- 9,9-dimethylfluorene-2,7-diol
- 9H-Fluorene-2,7-diol,9,9-dimethyl-
- PubChem23474
- AMFR0009
- UKXBEJOAGBKZHH-UHFFFAOYSA-N
- 2,7-dihydroxy-9,9-dimethylfluorene
- AB0005769
- AX8111601
- X4138
- ST24030047
- 010D680
- MFCD09878813
- 2,7-Dihydroxy-9,9-dimethyl-9H-fluorene
- AM9747
- CS-0153816
- FT-0767576
- A847575
- 221010-68-0
- 2,7-Dihydroxy-9,9-Dimethyl-Fluorene
- DS-1547
- 9 pound not9-Dimethyl-9H-fluorene-2 pound not7-diol
- SY104899
- DTXSID20650708
- AKOS015901145
- SCHEMBL2123476
- MDL： MFCD09878813
- Inchi： 1S/C15H14O2/c1-15(2)13-7-9(16)3-5-11(13)12-6-4-10(17)8-14(12)15/h3-8,16-17H,1-2H3
- InChI Key： UKXBEJOAGBKZHH-UHFFFAOYSA-N
- SMILES： O([H])C1C([H])=C([H])C2C3C([H])=C([H])C(=C([H])C=3C(C([H])([H])[H])(C([H])([H])[H])C=2C=1[H])O[H]

Computed Properties

Exact Mass: 226.09900
Monoisotopic Mass: 226.099
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 40.5

Experimental Properties

Color/Form: No data avaiable
Density: 1.232
Melting Point: No data available
Boiling Point: 436.4°C at 760 mmHg
Flash Point: 214.9°C
Refractive Index: 1.648
PSA: 40.46000
LogP: 3.40410
Vapor Pressure: No data available

9,9-Dimethyl-9H-fluorene-2,7-diol Security Information

Signal Word：warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

9,9-Dimethyl-9H-fluorene-2,7-diol Customs Data

HS CODE：2906299090
Customs Data：

China Customs Code:
2906299090

Overview:

2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

9,9-Dimethyl-9H-fluorene-2,7-diol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Ambeed	A197654-100mg	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	100mg	$7.0	2025-02-26
Chemenu	CM131748-250mg	9,9-dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	250mg	$***	2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1224456-5g	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	5g	￥11029	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1224456-1g	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	1g	￥2508	2023-04-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VQ499-200mg	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	200mg	911.0CNY	2021-07-12
Ambeed	A197654-5g	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	5g	$193.0	2025-02-26
eNovation Chemicals LLC	D505253-250mg	9,9-DiMethyl-9H-fluorene-2,7-diol	221010-68-0	97%	250mg	$110	2024-05-24
Cooke Chemical	BD7775531-100mg	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	100mg	RMB 503.20	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D99310-250mg	9,9-Dimethyl-9H-fluorene-2,7-diol	221010-68-0	97%	250mg	¥81.0	2024-07-18
eNovation Chemicals LLC	D505253-1g	9,9-DiMethyl-9H-fluorene-2,7-diol	221010-68-0	97%	1g	$170	2024-05-24